Cas no 915402-22-1 (N-(2,2-difluoroethyl)-1,1-dioxothiolan-3-amine)

• Product Name: N-(2,2-difluoroethyl)-1,1-dioxothiolan-3-amine
• CAS No: 915402-22-1
• MF: C₆H₁₁F₂NO₂S
• MW: 199.218847513199
• CID: 867793
• PubChem ID: 45158531
• Update Time: 2025-04-19

N-(2,2-difluoroethyl)-1,1-dioxothiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-difluoroethyl)-1,1-dioxothiolan-3-amine
• (2,2-Difluoro-ethyl)-(1,1-dioxo-tetrahydrothiophen-3-yl)-amine
• 3-[(2,2-Difluoroethyl)amino]-1lambda~6~-thiolane-1,1-dione
• 915402-22-1
• N-(2,2-Difluoroethyl)tetrahydro-3-thiophenamine 1,1-dioxide
• DTXSID70669562

• Inchi： 1S/C6H11F2NO2S/c7-6(8)3-9-5-1-2-12(10,11)4-5/h5-6,9H,1-4H2
• InChI Key： PWTOLNOGDQZQAK-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NCC(F)F)(=O)=O

Computed Properties

• Exact Mass: 235.02500
• Monoisotopic Mass: 199.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 2.30190